Cas no 55235-22-8 (7,9-dimethylguanine)
7,9-dimethylguanine structure
Product Name:7,9-dimethylguanine
CAS No:55235-22-8
MF:C7H11N5O
MW:181.195140123367
CID:943579
PubChem ID:135687059
Update Time:2025-04-19
7,9-dimethylguanine Chemical and Physical Properties
Names and Identifiers
-
- 7,9-dimethylguanine
- 2-Amino-7,9-dimethyl-1,7,8,9-tetrahydro-6H-purin-6-one
- 6H-purin-6-one, 2-amino-1,7,8,9-tetrahydro-7,9-dimethyl-
- 2-Amino-7,9-dimethyl-8,9-dihydro-1H-purin-6(7H)-one
- DTXSID10970563
- 2-Amino-6-hydroxy-7,9-dimethylpurin
- 496861-01-9
- 2-amino-7,9-dimethyl-6,7,8,9-tetrahydro-1H-purin-6-one
- AKOS006318187
- CHEBI:191229
- DB-229597
- 2-Imino-7,9-dimethyl-3,7,8,9-tetrahydro-2H-purin-6-ol
- 55235-22-8
- SCHEMBL1586365
- 2-amino-7,9-dimethyl-3,8-dihydropurin-6-one
- NS00127008
-
- Inchi: 1S/C7H11N5O/c1-11-3-12(2)5-4(11)6(13)10-7(8)9-5/h3H2,1-2H3,(H3,8,9,10,13)
- InChI Key: KKQKBURHSNOSCZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)N(C)CN2C
Computed Properties
- Exact Mass: 181.09653
- Monoisotopic Mass: 181.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 73.96
7,9-dimethylguanine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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